Cas no 3555-47-3 (Tetrakis(trimethylsiloxy)silane)
Tetrakis(trimethylsiloxy)silane is a versatile organosilane compound known for its exceptional hydrophobic properties. It serves as an effective coupling agent in various applications, including semiconductor processing and adhesives. Its high thermal stability and low volatility make it ideal for use in high-temperature environments. The compound's strong silane bonds contribute to its excellent adhesion and durability, making it a preferred choice in industries requiring robust chemical bonding.
3555-47-3 structure
Product Name:Tetrakis(trimethylsiloxy)silane
CAS No:3555-47-3
MF:C12H36O4Si5
MW:384.83934879303
MDL:MFCD00051587
CID:84789
PubChem ID:354335615
Update Time:2026-05-14
Tetrakis(trimethylsiloxy)silane Chemical and Physical Properties
Names and Identifiers
-
- 1,1,5,5,5-hexamethyl-3,3-bis[(trimethylsilyl)oxy]trisiloxane
- Tetrakis(trimethylsiloxy)silane
- Tetrakis(trimethylsilyl) Orthosilicate
- tetrakis(trimethylsilyl) silicate
- 1,1,1,5,5,5-hexamethyl-3,3-bis-trimethylsilanyloxy-trisiloxane
- 1,1,1,5,5,5-Hexamethyl-3,3-bis-trimethylsilyloxy-trisiloxan
- 3.3-Bis-trimethylsiloxy-hexamethyltrisiloxan
- Orthokieselsaeure-tetrakis-trimethylsilylester
- Tetrakis-trimethylsiloxy-silan
- Tetrakis-trimethylsilyloxy-silan
- Tetrakis(trimethylsilyloxy)silane
- 1,1,1,5,5,5-hexamethyl-3,3-bis[(trimethylsilyl)oxy]-trisiloxane
- Trimethylsilanol tetraester with silicic acid (H4SiO4)
- Silicic acid (H4SiO4) tetrakis(trimethylsilyl) ester
- tetrakis (Trimethylsiloxy) silane
- Trisiloxane, 1,1,1,5,5,5-hexamethyl-3,3-bis(trimethylsiloxy)-
- 55L9T9A11I
- Trisiloxane, 1,1,1,5,5,5-hexamethyl-3,3-bis[(trimethylsilyl)oxy]-
- Trisiloxane, 1,1,1,5,5,5-hexamethyl-3,3-bis((trimethylsilyl)oxy)-
- 1,1,5,5,5-Hexamethyl-3,3-bis((trimethylsilyl)oxy)trisiloxane
-
- MDL： MFCD00051587
- Inchi： 1S/C12H36O4Si5/c1-17(2,3)13-21(14-18(4,5)6,15-19(7,8)9)16-20(10,11)12/h1-12H3
- InChI Key： VNRWTCZXQWOWIG-UHFFFAOYSA-N
- SMILES： [Si](O[Si](C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])(O[Si](C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])(O[Si](C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])O[Si](C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]
- BRN： 1793898
Computed Properties
- Exact Mass: 384.14600
- Monoisotopic Mass: 384.145992
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 8
- Complexity: 266
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 36.9
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
Experimental Properties
- Color/Form: colorless liquid
- Density: 0.87 g/mL at 25 °C(lit.)
- Melting Point: -60 °C
- Boiling Point: 220°C(lit.)
- Flash Point: Fahrenheit: 168.8 ° f < br / > Celsius: 76 ° C < br / >
- Refractive Index: n20/D 1.389(lit.)
- PSA: 36.92000
- LogP: 4.82800
- Solubility: Insoluble
Tetrakis(trimethylsiloxy)silane Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H227-H315-H319
- Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26; S36
-
Hazardous Material Identification：
- Storage Condition：Room temperature storage
- TSCA：Yes
- Risk Phrases：R36/37/38
Tetrakis(trimethylsiloxy)silane Customs Data
- HS CODE：2931900090
- Customs Data：
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
Tetrakis(trimethylsiloxy)silane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | T3494-25ML |
Tetrakis(trimethylsilyl) Orthosilicate |
3555-47-3 | >98.0%(GC) | 25ml |
¥890.00 | 2024-04-15 | |
| Ambeed | A294422-5g |
Tetrakis(trimethylsilyl) orthosilicate |
3555-47-3 | 98% | 5g |
$10.0 | 2025-03-03 | |
| Ambeed | A294422-25g |
Tetrakis(trimethylsilyl) orthosilicate |
3555-47-3 | 98% | 25g |
$45.0 | 2025-03-03 | |
| Ambeed | A294422-100g |
Tetrakis(trimethylsilyl) orthosilicate |
3555-47-3 | 98% | 100g |
$55.0 | 2025-03-03 | |
| Ambeed | A294422-500g |
Tetrakis(trimethylsilyl) orthosilicate |
3555-47-3 | 98% | 500g |
$1522.00 | 2022-03-01 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 454516-5ML |
Tetrakis(trimethylsiloxy)silane |
3555-47-3 | 5ml |
¥691.8 | 2023-12-06 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T821500-25g |
Tetrakis(trimethylsiloxy)silane |
3555-47-3 | 98% | 25g |
￥948.00 | 2022-08-31 | |
| Fluorochem | S15850-25g |
Tetrakis(trimethylsiloxy)silane |
3555-47-3 | 99% | 25g |
￡91.00 | 2022-02-28 | |
| Fluorochem | S15850-100g |
Tetrakis(trimethylsiloxy)silane |
3555-47-3 | 99% | 100g |
￡294.00 | 2022-02-28 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T821500-1g |
Tetrakis(trimethylsiloxy)silane |
3555-47-3 | 98% | 1g |
￥88.00 | 2022-08-31 |
Tetrakis(trimethylsiloxy)silane Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:3555-47-3)Tetrakis(trimethylsiloxy)silane
Order Number:LE15688;LE1754156
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:13
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:3555-47-3)TETRAKIS(TRIMETHYLSILOXY)SILANE
Order Number:sfd22610
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:39
Price ($):discuss personally
Email:sales2@senfeida.com
Tetrakis(trimethylsiloxy)silane Related Literature
-
Jacques E. Connell,Dafydd ap Kendrick,Geoffrey Marks,John R. Parsonage,Michael J. K. Thomas,Edward A. Vidgeon J. Mater. Chem. 1994 4 399
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Patrick Kempe,Tina L?schner,David Adner,Stefan Spange New J. Chem. 2011 35 2735
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Fabien Chainet,Charles-Philippe Lienemann,Marion Courtiade,Jérémie Ponthus,Olivier Fran?ois Xavier Donard J. Anal. At. Spectrom. 2011 26 30
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Fabien Chainet,Charles-Philippe Lienemann,Marion Courtiade,Jérémie Ponthus,Olivier Fran?ois Xavier Donard J. Anal. At. Spectrom. 2011 26 30
-
Guy Kleks,Darren C. Holland,Joshua Porter,Anthony R. Carroll Chem. Sci. 2021 12 10930
3555-47-3 (Tetrakis(trimethylsiloxy)silane) Related Products
- 17082-47-2(Dimethyl-tris(dimethyl-$l^{3}-silanyl)oxysilyloxysilicon)
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- 62635-15-8(Heptasiloxane,1,1,1,13,13,13-hexamethyl-3,3,5,5,7,7,9,9,11,11-decakis[(trimethylsilyl)oxy]-)
- 104133-09-7(Silicic acid, trimethylsilyl ester)
- 52809-00-4(Hexasiloxane,1,1,1,11,11,11-hexamethyl-3,3,5,5,7,7,9,9-octakis[(trimethylsilyl)oxy]-)
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:3555-47-3)Tetrakis(trimethylsiloxy)silane
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Suzhou Senfeida Chemical Co., Ltd
(CAS:3555-47-3)TETRAKIS(TRIMETHYLSILOXY)SILANE
Purity:99.9%
Quantity:200kg
Price ($):Inquiry